1-(Bromomethyl)-1-(pentyloxy)cyclopentane
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Description
1-(Bromomethyl)-1-(pentyloxy)cyclopentane (C${11}$H${21}$BrO) is a brominated cyclopentane derivative featuring a pentyloxy (C$5$H${11}$O) substituent and a bromomethyl (-CH$_2$Br) group on the same carbon atom. The bromomethyl group serves as a reactive site for nucleophilic substitution or elimination reactions, while the pentyloxy chain modulates solubility and steric effects .
Properties
Molecular Formula |
C11H21BrO |
|---|---|
Molecular Weight |
249.19 g/mol |
IUPAC Name |
1-(bromomethyl)-1-pentoxycyclopentane |
InChI |
InChI=1S/C11H21BrO/c1-2-3-6-9-13-11(10-12)7-4-5-8-11/h2-10H2,1H3 |
InChI Key |
RKDMLEAMWBAEKR-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCOC1(CCCC1)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
1-(Bromomethyl)-1-(hexyloxy)cyclopentane
- Molecular Formula : C${12}$H${23}$BrO
- Key Differences: The hexyloxy group (C$6$H${13}$O) extends the alkyl chain by one carbon compared to the pentyloxy group. This increases molecular weight (263.219 g/mol vs.
- Synthesis : Prepared via similar etherification strategies, but longer alkyl chains may require optimized reaction conditions to avoid steric hindrance during substitution.
- Applications : Likely used in surfactant research or lipid-based drug delivery systems due to its amphiphilic nature.
1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane
- Molecular Formula : C${12}$H${23}$BrO
- Key Differences: The substituent is a branched 1,3-dimethylbutoxy group, introducing steric hindrance. Branching reduces crystallinity compared to linear analogs, which may improve solubility in non-polar solvents .
- Reactivity : Steric effects could slow nucleophilic substitution at the bromomethyl site but enhance selectivity in coupling reactions.
- Applications: Potential use in asymmetric catalysis or as a chiral building block in medicinal chemistry.
1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane
- Molecular Formula : C$7$H${10}$BrF$_3$
- Key Differences : Replacement of the pentyloxy group with a trifluoromethyl (-CF$_3$) group introduces strong electron-withdrawing effects. This stabilizes adjacent charges and increases metabolic stability, making it suitable for pharmaceutical applications .
- Physical Properties : Lower molecular weight (231.05 g/mol) and higher polarity compared to the pentyloxy analog.
- Applications : Used in the synthesis of fluorinated bioactive molecules, such as enzyme inhibitors or agrochemicals.
1-(Bromomethyl)-1-(methoxymethyl)cyclopentane
- Molecular Formula : C$8$H${15}$BrO
- Key Differences : The methoxymethyl (-CH$2$OCH$3$) group is smaller and more polar than pentyloxy. This increases water solubility but reduces thermal stability .
- Reactivity : The ether linkage may participate in hydrogen bonding, influencing reaction pathways in nucleophilic substitutions.
- Applications : Useful in polymer chemistry as a crosslinking agent or in the preparation of dendritic structures.
Methyl 1-Bromocyclopentane-1-carboxylate
- Molecular Formula : C$8$H${11}$BrO$_2$
- Key Differences : Incorporates a carboxylate ester (-COOCH$_3$) instead of an ether. The electron-withdrawing ester group activates the bromomethyl site for nucleophilic attack, enhancing reactivity in substitution reactions .
- Applications : Intermediate in the synthesis of cyclopentane-based prostaglandins or β-lactam antibiotics.
Structural and Property Comparison Table
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituent | Notable Properties |
|---|---|---|---|---|
| 1-(Bromomethyl)-1-(pentyloxy)cyclopentane | C${11}$H${21}$BrO | ~247.19 | Linear pentyloxy | Moderate lipophilicity, reactive Br site |
| 1-(Bromomethyl)-1-(hexyloxy)cyclopentane | C${12}$H${23}$BrO | 263.219 | Linear hexyloxy | Higher lipophilicity, surfactant potential |
| 1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane | C${12}$H${23}$BrO | 263.21 | Branched 1,3-dimethylbutoxy | Enhanced solubility in non-polar solvents |
| 1-(Bromomethyl)-1-(trifluoromethyl)cyclopentane | C$7$H${10}$BrF$_3$ | 231.05 | Trifluoromethyl | High metabolic stability, electron-withdrawing |
| 1-(Bromomethyl)-1-(methoxymethyl)cyclopentane | C$8$H${15}$BrO | 207.11 | Methoxymethyl | Polar, hydrogen-bonding capability |
| Methyl 1-bromocyclopentane-1-carboxylate | C$8$H${11}$BrO$_2$ | 219.08 | Carboxylate ester | High reactivity in nucleophilic substitutions |
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